4-bromo-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide

• IUPAC Name: 4-bromo-N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)benzenesulfonamide
• InChI: InChI=1S/C17H17BrN2O3S/c1-2-20-16-9-6-14(11-12(16)3-10-17(20)21)19-24(22,23)15-7-4-13(18)5-8-15/h4-9,11,19H,2-3,10H2,1H3
• InChI Key: NGVFAJSLAJFVBV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CCC2=C1C=CC(=C2)NS(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C17H17BrN2O3S
• Molecular Weight: 409.3 g/mol
• CAS No.: 921888-54-2

Description

Synthesis Analysis

The synthesis of similar compounds involves reactions with various reagents. For instance, the reaction of 7-hydroxy-4-methylcoumarin and ethylchloroacetate, followed by the addition of hydrazine hydrate.

Scientific Research Applications

Crystallographic Studies

The study of crystal structures is crucial for understanding the molecular interactions and properties of chemical compounds. For instance, Gelbrich, Haddow, and Griesser (2011) focused on the crystallographic analysis of a similar compound, showcasing intramolecular and intermolecular hydrogen bonding. This type of study aids in the understanding of molecular conformations and interactions, which are vital for designing drugs and materials with specific properties (Gelbrich, Haddow, & Griesser, 2011).

Antitumor Agents

The development of novel antitumor agents is a significant area of research. Alqasoumi et al. (2010) synthesized novel tetrahydroquinoline derivatives bearing the biologically active sulfonamide moiety, demonstrating their potent in vitro antitumor activity. This research highlights the potential of such compounds in developing new cancer therapies, with some derivatives showing higher potency than the reference drug, Doxorubicin (Alqasoumi et al., 2010).